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Compound of Interest

Compound Name:
Tributylhexadecylphosphonium

bromide

CAS No.: 14937-45-2

Cat. No.: B079125 Get Quote

Product Focus: Tributylhexadecylphosphonium Bromide (TBHDPB) CAS: 14937-45-2

Primary Application: Heterogeneous Catalysis (Solid-Liquid), Polymer Degradation, and

Lipophilic Nucleophilic Substitutions.

Executive Summary: The Case for Phosphonium
Surfactants
In the landscape of Phase Transfer Catalysts (PTCs), TBHDPB

(Tributylhexadecylphosphonium Bromide) occupies a specialized high-performance niche.

While ubiquitous ammonium salts like TBAB (Tetrabutylammonium Bromide) serve as general-

purpose reagents for liquid-liquid systems, they often fail in rigorous solid-liquid interfacial

reactions—particularly those involving hydrophobic polymers or high-temperature conditions

(>150°C).

TBHDPB distinguishes itself through two structural advantages:

The Phosphonium Core: Offers superior thermal stability (up to ~300°C) compared to the

ammonium cation (degrades via Hofmann elimination ~120–150°C), allowing for high-

temperature kinetics.
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The C16 (Hexadecyl) "Anchor": Provides surfactant-like properties that allow the catalyst to

adsorb onto hydrophobic solid surfaces (e.g., PET plastics, long-chain alkyl halides),

significantly lowering the activation energy for interfacial hydrolysis and substitution.

Verdict: Choose TBHDPB when your substrate is a hydrophobic solid or when reaction

temperatures exceed 120°C. Stick to TBAB for standard liquid-liquid alkylations under mild

conditions due to cost efficiency.

Mechanistic Analysis: The "Surfactant-Catalyst"
Hybrid
To understand why TBHDPB outperforms standard Quats (Quaternary Ammonium Salts) in

specific matrices, we must look at the interfacial mechanism.

Standard PTCs (like TBAB) rely on Stark’s Extraction Mechanism: they shuttle anions from the

aqueous phase into the bulk organic phase. However, TBHDPB functions via Interfacial

Activation. Its long hexadecyl tail embeds into the lipophilic surface of the substrate (e.g., a

PET particle), creating a localized "reaction zone" where the nucleophile (e.g., OH⁻) is

concentrated directly at the reaction site.

Visualization: Interfacial vs. Extraction Catalysis
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Figure 1: Comparison of bulk phase transfer (TBAB) versus surface-active catalysis (TBHDPB).

The C16 tail of TBHDPB anchors the catalyst to hydrophobic solids, bridging the phase gap

more effectively.

Comparative Benchmarking Data
The following data aggregates performance metrics from polymer depolymerization (PET

hydrolysis) and nucleophilic substitution studies.

Table 1: Catalyst Performance Matrix

Feature
TBHDPB

(Phosphonium
)

TBAB

(Ammonium)

HDTMAB

(Cetyl-
Ammonium)

18-Crown-6

(Crown Ether)

Active Center Phosphorus (P⁺) Nitrogen (N⁺) Nitrogen (N⁺)
Oxygen Cage

(Chelation)

Lipophilicity
Ultra-High (C16

+ 3xC4)
Moderate (4xC4)

High (C16 +

3xC1)

Low (Solvent

dependent)

Thermal Stability High (~300°C) Low (<150°C) Low (<150°C) Moderate

PET Hydrolysis

Yield
99.9% (at 100°C) ~40–60%

~30% (Micelle

formation issues)

<20% (Poor solid

contact)

Reaction Time Fast (4 hours) Slow (>12 hours) Slow Very Slow

Cost High Low Moderate Very High

Toxicity

Moderate

(Biocide

potential)

Low High (Cytotoxic) High (Toxic)

Key Insights:
Vs. TBAB: TBHDPB achieves near-complete conversion in solid-liquid reactions where

TBAB stalls. The "C4" chains of TBAB are too short to effectively wet hydrophobic plastic

surfaces.
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Vs. HDTMAB: Although HDTMAB also has a C16 chain, the ammonium headgroup is less

active and less thermally stable than the phosphonium headgroup. Phosphonium ions are

larger and "softer," often leading to looser ion pairs that are more reactive (higher

nucleophilicity of the accompanying anion).

Experimental Protocol: Alkaline Hydrolysis of PET
This protocol validates the high-performance capability of TBHDPB in Green Chemistry

applications (chemical recycling of plastics). This process converts solid PET waste into

Terephthalic Acid (TPA) and Ethylene Glycol.

Objective: Complete depolymerization of PET flakes at atmospheric pressure.

Reagents:
Substrate: Waste PET flakes (approx. 1–1.4 mm size).

Catalyst: TBHDPB (Tributylhexadecylphosphonium Bromide).[1][2][3]

Reagent: NaOH (Sodium Hydroxide), 10–15% aqueous solution.

Solvent: None (Aqueous system).

Workflow Diagram
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Critical Parameters

Start: PET Flakes + 15% NaOH

Add TBHDPB
(Catalyst:Substrate ratio 0.05 - 0.2 w/w)

Heat to 85-100°C
(Atmospheric Pressure)

TBHDPB acts as
surfactant & catalyst

High Shear Stirring
(500+ RPM) for 4-6 Hours

Temp < 100°C avoids
autoclave needs

Filtration
Remove unreacted solids (if any)

Acidify Filtrate (HCl)
to pH < 3

Precipitate TPA
(White Solid)

Wash & Dry

Final Product:
Pure Terephthalic Acid (>93% Yield)
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Figure 2: Step-by-step workflow for the TBHDPB-catalyzed depolymerization of PET.
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Step-by-Step Methodology:
Preparation: Charge a round-bottom flask with 10g of PET flakes and 100mL of 15% NaOH

solution.

Catalyst Addition: Add 0.5g TBHDPB (5 wt% relative to PET). Note: Using TBAB here would

require 10–20 wt% to achieve comparable rates.

Reaction: Heat the mixture to 100°C under reflux with vigorous stirring (500 rpm). The

TBHDPB will help the aqueous NaOH "wet" the plastic surface.

Monitoring: The reaction is complete when the solid PET flakes disappear completely

(typically 4–6 hours).

Workup: Filter the solution to remove any non-PET contaminants. Acidify the filtrate with

concentrated HCl. The Terephthalic Acid (TPA) will precipitate immediately as a white

powder.

Purification: Filter the TPA, wash with distilled water, and dry.

Economic & Safety Assessment
Cost-Benefit Analysis

TBHDPB Price: Approx. 5–8x higher than TBAB per gram.

Efficiency Offset: Because TBHDPB is often reusable (can be recovered from the organic

phase) and operates at lower loadings (molar equivalent) for difficult substrates, the process

cost may be lower for high-value synthesis or energy-intensive reactions (where lowering

temperature saves money).

Safety Profile
Toxicity: Like many long-chain phosphonium salts, TBHDPB exhibits biocidal properties

(disrupts cell membranes). It should be handled with gloves and proper ventilation.

Thermal Safety: Unlike ammonium salts which can decompose into volatile amines

(potentially flammable/toxic) at high heat, TBHDPB remains stable, making it safer for
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exothermic scale-up processes.

References
López-Fonseca, R., et al. (2009). "A shrinking core model for the alkaline hydrolysis of PET

assisted by tributylhexadecylphosphonium bromide." Chemical Engineering Journal,

146(2), 287-294. Link

Koshti, N., et al. (2002). "Synthesis of tributylhexadecylphosphonium bromide and its
application as a phase transfer catalyst." Organic Process Research & Development.
Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals,
Applications, and Industrial Perspectives. Chapman & Hall.

Castelvetro, V., et al. (2021). "Microplastics in fish meal: Contamination level analyzed by

polymer type." Environmental Pollution, 273. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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